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CAS No.: 22255-13-6

Cat. No.: S625378

Get Quote

Parameter
Specification / Common
Value

Additional Notes

Recommended
Solvent

DMSO [1] [2] [3] Hygroscopic DMSO can impact solubility;
use newly opened containers [1].

Typical Stock
Concentration

100 mg/mL [1] [2] Equivalent to ~230 mM [1] [2].

Solubility in DMSO 50-100 mg/mL [1] [3] Sonication is recommended to aid dissolution
[3].

Molecular Weight 434.35 g/mol [1] [2] [3] -

Storage Condition -80°C for 6 months; -20°C for

1 month [1] [2]

Protect from light during storage and use

[1] [2] [4].

Step-by-Step Preparation Protocol

Based on the supplier information, here is a general protocol for preparing a 100 mg/mL stock solution of

guaijaverin:

Calculation: Calculate the mass of guaijaverin needed for your desired final volume. For example,

to prepare 1 mL of a 100 mg/mL solution, you will need 100 mg of the compound.
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Weighing: Accurately weigh the required amount of guaijaverin (a yellow powder [2] [4]) and transfer

it to an appropriate vial.
Dissolution: Add the correct volume of pure, anhydrous DMSO to the vial to achieve the 100 mg/mL

concentration.
Sonication: To ensure complete dissolution, place the vial in an ultrasonic bath (sonicator) for a short

period until the solution becomes clear [3].
Aliquoting: Once fully dissolved, immediately aliquot the stock solution into smaller, single-use vials

to minimize freeze-thaw cycles.
Storage: Clearly label the aliquots with the date, concentration, and passage number. Store the

aliquots at -80°C for up to 6 months or -20°C for up to 1 month, ensuring they are protected from
light [1] [2].

The following diagram illustrates this workflow:

Start Preparation

Weigh Guaijaverin Powder

Add Anhydrous DMSO

Sonicate until Clear

Aliquot into Single-use Vials

Store at -80°C (6 months)
or -20°C (1 month)

Key Note: Protect from Light
at all stages
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Frequently Asked Questions (FAQs)

Q1: What should I do if my guaijaverin does not fully dissolve in DMSO?

Ensure proper technique: Make sure you are using newly opened, anhydrous DMSO, as

hygroscopic DMSO can significantly impact solubility [1].
Apply gentle heat: You can warm the tube at 37°C while shaking or sonicating to help dissolve the

compound [4].
Verify concentration: Confirm that you are not attempting to prepare a concentration higher than the

stated solubility (100 mg/mL). If you need a higher concentration, you may need to contact the
supplier for advice.

Q2: How should I prepare a working solution for cellular assays? Supplier protocols suggest using a co-

solvent system to dilute the DMSO stock for biological assays. One commonly cited method is:

Formulation 1: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [1] [2] [3].
Preparation sequence: Add the solvents in the order listed. For 1 mL of working solution, mix 100 µL

of your DMSO stock solution (e.g., 25 mg/mL) with 400 µL PEG300. Then add 50 µL Tween-80, and
finally 450 µL of saline. Mix evenly after each addition. The resulting concentration should be 2.5
mg/mL (5.76 mM) [1] [2]. It is recommended to prepare and use this working solution on the same
day.

Q3: Why is it so important to protect guaijaverin from light? Guaijaverin is a flavonoid, and many such

compounds are sensitive to photodegradation. The instruction to "protect from light" is explicitly stated by

multiple suppliers during both storage and handling [1] [2] [4]. Exposure to light can cause the compound to

break down, potentially reducing its efficacy and compromising your experimental results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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